Cas no 54009-08-4 (4-ethyl-4-methoxy-piperidine)

• Product Name: 4-ethyl-4-methoxy-piperidine
• CAS No: 54009-08-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD19218297
• CID: 4770593
• PubChem ID: 21955365
• Update Time: 2026-02-26

4-ethyl-4-methoxy-piperidine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-methoxypiperidine
• Piperidine, 4-ethyl-4-methoxy-
• 4-ethyl-4-methoxy-piperidine

• MDL： MFCD19218297
• Inchi： 1S/C8H17NO/c1-3-8(10-2)4-6-9-7-5-8/h9H,3-7H2,1-2H3
• InChI Key： HPJXMAVTJNGAIE-UHFFFAOYSA-N
• SMILES： O(C)C1(CC)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.4
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-ethyl-4-methoxy-piperidine

4-Ethyl-4-methoxypiperidine (CAS No. 54009-08-4): Properties, Applications, and Market Insights

4-Ethyl-4-methoxypiperidine (CAS No. 54009-08-4) is a specialized organic compound belonging to the piperidine derivative family. With its unique molecular structure featuring both ethyl and methoxy functional groups, this compound has garnered significant attention in pharmaceutical and chemical research. The growing interest in piperidine derivatives for drug discovery and material science makes 4-Ethyl-4-methoxypiperidine a subject worth exploring in depth.

The chemical formula of 4-Ethyl-4-methoxypiperidine is C8H17NO, with a molecular weight of 143.23 g/mol. Its structural features include a six-membered piperidine ring substituted at the 4-position with both ethyl (-C2H5) and methoxy (-OCH3) groups. This configuration contributes to its lipophilic character and potential as a building block in medicinal chemistry. Researchers are particularly interested in how the methoxy group modification affects the compound's reactivity and biological activity compared to other piperidine derivatives.

In pharmaceutical applications, 4-Ethyl-4-methoxypiperidine serves as a valuable intermediate in the synthesis of various bioactive molecules. The compound's structure makes it suitable for developing CNS-targeting drugs, as piperidine moieties are commonly found in neurologically active compounds. Recent studies have explored its potential in creating novel dopamine receptor modulators and serotonin reuptake inhibitors, addressing the growing demand for neurological disorder treatments.

The synthesis of 4-Ethyl-4-methoxypiperidine typically involves multi-step organic reactions starting from readily available piperidine precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods that reduce waste and improve yields. These advancements align with current industry trends toward sustainable chemical production, making the compound's manufacturing process increasingly relevant to environmental concerns.

From a commercial perspective, the market for 4-Ethyl-4-methoxypiperidine has shown steady growth, particularly in the pharmaceutical and specialty chemicals sectors. The compound's high purity grade (typically ≥98%) commands premium pricing in research markets. Suppliers are responding to increased demand by improving scalable production methods and ensuring reliable supply chains, especially for pharmaceutical customers requiring stringent quality control.

Analytical characterization of 4-Ethyl-4-methoxypiperidine employs standard techniques including GC-MS, HPLC, and NMR spectroscopy. These methods verify purity and identify potential impurities that might affect downstream applications. The compound typically appears as a colorless to pale yellow liquid at room temperature, with characteristic solubility properties that make it suitable for various organic reactions.

Storage and handling of 4-Ethyl-4-methoxypiperidine require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere to prevent degradation. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling the neat compound.

Recent patent literature reveals growing interest in 4-Ethyl-4-methoxypiperidine as a key intermediate in novel drug candidates. Several pharmaceutical companies have incorporated derivatives of this compound in their CNS drug discovery programs, particularly for conditions like Parkinson's disease and depression. This aligns with current healthcare trends addressing neurological disorders in aging populations.

The future outlook for 4-Ethyl-4-methoxypiperidine appears promising, with potential applications expanding beyond traditional pharmaceutical uses. Researchers are exploring its utility in advanced material science, including liquid crystal technology and polymer modification. As synthetic methodologies continue to advance, the compound's accessibility and application scope are expected to grow significantly.

For researchers and industry professionals seeking detailed technical information about 4-Ethyl-4-methoxypiperidine, comprehensive analytical data including spectroscopic profiles and physicochemical properties are available from specialty chemical suppliers. The compound's unique structural features continue to make it a subject of interest in both academic and industrial research settings.